Cas no 402864-47-5 (N-(2-chlorophenyl)methyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide
• CAS No: 402864-47-5
• MF: C₁₆H₁₈ClN₃O₂S
• MW: 351.851021289825
• CID: 5473695
• Update Time: 2025-06-11

N-(2-chlorophenyl)methyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-2-[(4-oxo-6-propyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• N-(2-chlorophenyl)methyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide

• Inchi： 1S/C16H18ClN3O2S/c1-2-5-12-8-14(21)20-16(19-12)23-10-15(22)18-9-11-6-3-4-7-13(11)17/h3-4,6-8H,2,5,9-10H2,1H3,(H,18,22)(H,19,20,21)
• InChI Key： ZRXPMOGQQWKPMJ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)CSC1NC(CCC)=CC(=O)N=1

Additional information on N-(2-chlorophenyl)methyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide

Professional Introduction to Compound with CAS No. 402864-47-5 and Product Name: N-(2-chlorophenyl)methyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide

Compound with the CAS number 402864-47-5 and the product name N-(2-chlorophenyl)methyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further research and development in medicinal chemistry.

The core structure of this compound is characterized by a sulfanylacetamide moiety linked to a 2-chlorophenylmethyl group, which is further connected to a 6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl moiety. This arrangement of functional groups suggests that the compound may exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chlorophenyl group particularly is known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes and interact with biological targets.

Recent studies in the field of drug discovery have highlighted the importance of hydropyrimidine derivatives in developing new therapeutic agents. The 6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl scaffold is a well-known pharmacophore that has been extensively studied for its potential in treating various diseases. Researchers have found that modifications in this scaffold can significantly alter the biological activity of the compounds, making it a versatile platform for drug design. The current compound under discussion incorporates this scaffold with additional functional groups, which may enhance its efficacy and selectivity.

In addition to its structural significance, this compound has shown promising results in preliminary pharmacological studies. The sulfanylacetamide moiety is known to contribute to the solubility and bioavailability of drugs, which is crucial for their therapeutic efficacy. Furthermore, the combination of the chlorophenylmethyl group and the hydropyrimidine scaffold may provide synergistic effects, leading to improved pharmacological outcomes. These findings suggest that this compound could be a valuable asset in the development of new pharmaceuticals.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in achieving the desired molecular structure. These techniques not only improve the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product, which is essential for biological activity.

From a computational chemistry perspective, the molecular properties of this compound have been extensively studied using various modeling techniques. Quantum mechanical calculations have been employed to predict the electronic structure and reactivity of the molecule. These calculations have provided valuable insights into how different functional groups interact with each other and with potential biological targets. Such information is critical for designing molecules with enhanced binding affinity and reduced side effects.

The potential applications of this compound are vast and span across multiple therapeutic areas. In oncology, for instance, hydropyrimidine derivatives have shown promise as inhibitors of key enzymes involved in cancer cell proliferation. The structural features of this compound suggest that it may be effective in disrupting these enzymatic pathways, thereby inhibiting tumor growth. Additionally, its antimicrobial properties make it a candidate for developing new antibiotics to combat resistant bacterial strains.

In conclusion, compound with CAS No. 402864-47-5 and product name N-(2-chlorophenyl)methyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in developing new therapies for various diseases.